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Compound of Interest

Compound Name: 2-Methyl-1,1-dipropoxypropane

Cat. No.: B077185

This technical guide provides an in-depth overview of the fundamental physicochemical
properties of 2-Methyl-1,1-dipropoxypropane, a chemical compound relevant to various
research and development applications. The focus of this document is to present its molecular
formula and molecular weight, offering a foundational resource for professionals in drug
development, chemical research, and scientific fields.

Quantitative Molecular Data

The essential quantitative data for 2-Methyl-1,1-dipropoxypropane is summarized below. This
information is critical for stoichiometric calculations, analytical characterization, and formulation
development.

Property Value
Molecular Formula C10H2202
Molecular Weight 174.28 g/mol

Elemental Composition

Carbon (C) 10 atoms
Hydrogen (H) 22 atoms
Oxygen (O) 2 atoms

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b077185?utm_src=pdf-interest
https://www.benchchem.com/product/b077185?utm_src=pdf-body
https://www.benchchem.com/product/b077185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Determination of Physicochemical Properties:
Standard Methodologies

The determination of a compound's molecular formula and weight is a fundamental aspect of
chemical analysis. While specific experimental data for the synthesis of 2-Methyl-1,1-
dipropoxypropane is not detailed here, the standard protocols used to ascertain these
properties are well-established in the field of analytical chemistry.

Mass Spectrometry (MS): This is a primary technique for determining the molecular weight of a
compound. In a typical workflow, the sample is ionized, and the resulting ions are separated
based on their mass-to-charge ratio (m/z). The peak corresponding to the molecular ion
provides a highly accurate measurement of the molecular weight. High-resolution mass
spectrometry (HRMS) can further provide the exact mass, which helps in deducing the
elemental composition.

Elemental Analysis: This method determines the percentage composition of individual elements
(carbon, hydrogen, oxygen, etc.) within a compound. The empirical formula can be derived
from these percentages. When combined with the molecular weight from mass spectrometry,
the precise molecular formula can be confirmed.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structural
elucidation, *H and 3C NMR spectroscopy can confirm the molecular formula by accounting for
all the hydrogen and carbon atoms in the molecule's structure.

Logical Relationship of Molecular Properties

The following diagram illustrates the logical flow from the compound's name to its fundamental
molecular properties.

Compound Name Determines Molecular Formula CalculatesI Molecular Weight
2-Methyl-1,1-dipropoxypropane C10H2202 174.28 g/mol
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Caption: Logical flow from compound name to molecular formula and weight.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b077185?utm_src=pdf-body
https://www.benchchem.com/product/b077185?utm_src=pdf-body
https://www.benchchem.com/product/b077185?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [A Comprehensive Technical Analysis of 2-Methyl-1,1-
dipropoxypropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077185#2-methyl-1-1-dipropoxypropane-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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